Cas no 2090670-31-6 (methyl 4-aminoquinoline-6-carboxylate)

• Product Name: methyl 4-aminoquinoline-6-carboxylate
• CAS No: 2090670-31-6
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 6838212
• PubChem ID: 131348142
• Update Time: 2025-10-28

methyl 4-aminoquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-AMINOQUINOLINE-6-CARBOXYLATE
• 899-248-8
• methyl4-aminoquinoline-6-carboxylate
• SCHEMBL25493524
• G80835
• 2090670-31-6
• methyl 4-aminoquinoline-6-carboxylate

• Inchi： 1S/C11H10N2O2/c1-15-11(14)7-2-3-10-8(6-7)9(12)4-5-13-10/h2-6H,1H3,(H2,12,13)
• InChI Key： SNBPJXBNVCBRTK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2C(=C(C=CN=2)N)C=1)=O

Computed Properties

• Exact Mass: 202.074227566Da
• Monoisotopic Mass: 202.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 4-aminoquinoline-6-carboxylate

Methyl 4-aminoquinoline-6-carboxylate (CAS No. 2090670-31-6): A Comprehensive Overview

Methyl 4-aminoquinoline-6-carboxylate, identified by its chemical abstracts service number CAS No. 2090670-31-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a quinoline core structure modified with an amino group at the 4-position and a carboxylate ester at the 6-position, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug discovery.

The structural motif of methyl 4-aminoquinoline-6-carboxylate makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both an amino group and a carboxylate ester provides multiple functional handles for further chemical modifications, enabling the development of novel therapeutic agents. In particular, the quinoline scaffold is well-documented for its pharmacological properties, including antimicrobial, antimalarial, and anticancer activities.

Recent advancements in synthetic methodologies have enhanced the accessibility of methyl 4-aminoquinoline-6-carboxylate, facilitating its incorporation into diverse chemical libraries. The compound's synthesis often involves multi-step reactions that leverage palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, showcasing the intersection of modern organic chemistry techniques with traditional quinoline chemistry.

In the context of drug discovery, methyl 4-aminoquinoline-6-carboxylate has been explored as a precursor for derivatives with enhanced biological activity. For instance, modifications at the 2- and 3-positions of the quinoline ring have led to compounds with improved binding affinity to target enzymes and receptors. Such structural diversification underscores the importance of this intermediate in generating pharmacologically relevant molecules.

The compound's potential extends beyond its role as a synthetic building block. Studies have demonstrated its utility in developing inhibitors targeting protein-protein interactions critical in various diseases. The amino group at the 4-position serves as a hydrogen bond acceptor or donor, facilitating interactions with biological targets, while the carboxylate ester can be further functionalized to enhance solubility or metabolic stability.

Emerging research highlights methyl 4-aminoquinoline-6-carboxylate as a key component in combinatorial chemistry approaches. By integrating this scaffold into high-throughput screening libraries, researchers aim to identify novel compounds with therapeutic potential. The compound's structural flexibility allows for rapid diversification, enabling the exploration of vast chemical spaces efficiently.

The quinoline core itself has a rich history in medicinal chemistry, with several FDA-approved drugs derived from quinoline derivatives. Methyl 4-aminoquinoline-6-carboxylate contributes to this legacy by providing a structurally sound platform for innovation. Its synthesis and application in drug development align with current trends toward rational drug design and precision medicine.

Future directions in the study of methyl 4-aminoquinoline-6-carboxylate may include exploring its role in developing treatments for neglected tropical diseases. The quinoline scaffold is particularly relevant in this context, given its historical success in combating parasitic infections. By leveraging modern synthetic strategies, researchers can optimize this compound for next-generation therapeutics.

Additionally, the environmental impact of synthesizing methyl 4-aminoquinoline-6-carboxylate has been a point of consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Such initiatives align with broader sustainability goals within the pharmaceutical industry and contribute to responsible chemical manufacturing practices.

In summary, methyl 4-aminoquinoline-6-carboxylate (CAS No. 2090670-31-6) represents a cornerstone in pharmaceutical chemistry, offering both synthetic versatility and biological relevance. Its continued investigation promises to yield new insights into disease mechanisms and innovative therapeutic solutions.